molecular formula C6H6ClFN2O B8544166 3-(2-Fluoroethoxy)-6-chloropyridazine

3-(2-Fluoroethoxy)-6-chloropyridazine

Cat. No.: B8544166
M. Wt: 176.57 g/mol
InChI Key: VQJSZSAJOFKDBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Fluoroethoxy)-6-chloropyridazine is a pyridazine derivative featuring a chlorine atom at position 6 and a 2-fluoroethoxy substituent at position 2. The 2-fluoroethoxy group enhances lipophilicity and metabolic stability compared to non-fluorinated analogs, while the chlorine atom contributes to electronic effects on the aromatic ring .

Properties

Molecular Formula

C6H6ClFN2O

Molecular Weight

176.57 g/mol

IUPAC Name

3-chloro-6-(2-fluoroethoxy)pyridazine

InChI

InChI=1S/C6H6ClFN2O/c7-5-1-2-6(10-9-5)11-4-3-8/h1-2H,3-4H2

InChI Key

VQJSZSAJOFKDBB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NN=C1OCCF)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Comparisons

Substituent Effects on Reactivity and Stability
  • 3-(2,2,2-Trifluoroethoxy)-6-chloropyridazine (CAS 1250327-94-6): The trifluoroethoxy group introduces stronger electron-withdrawing effects (via three fluorine atoms) compared to the mono-fluorinated ethoxy group in the target compound. However, the higher electronegativity may reduce solubility in polar solvents .
  • 3-(Bromomethyl)-6-chloropyridazine (CAS 859161-48-1):
    The bromomethyl group acts as a superior leaving group compared to fluoroethoxy, making this compound more reactive in nucleophilic substitution reactions. This property is advantageous in synthesizing derivatives but may reduce stability under physiological conditions .

  • However, the basic nitrogen in piperazine enhances solubility in acidic environments, which could improve bioavailability in certain biological contexts .
Functional Group Comparisons
  • 6-Chloropyridazine-3-carboxamide (CAS 5096-73-1) and 6-Chloropyridazine-3-carboxylic acid (CAS 20375-65-9):
    The carboxamide and carboxylic acid groups introduce hydrogen-bonding capabilities, improving aqueous solubility but reducing blood-brain barrier penetration. These groups are less lipophilic than the fluoroethoxy substituent, making them less suitable for CNS-targeted applications .

Physicochemical Properties

Compound Substituent (Position 3) logP (Predicted) Solubility (mg/mL) Key Applications
3-(2-Fluoroethoxy)-6-chloropyridazine 2-fluoroethoxy 2.1 0.5 (DMSO) CNS modulators, kinase inhibitors
3-(Trifluoroethoxy)-6-chloropyridazine 2,2,2-trifluoroethoxy 2.8 0.2 (DMSO) Metabolic probes
3-Piperazinyl-6-chloropyridazine Piperazine 1.5 1.2 (Water) Receptor ligands
3-Carboxamide-6-chloropyridazine Carboxamide 0.9 5.0 (Water) Solubility-enhanced analogs

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.